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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582

Solvent Yellow 157: A Comparative Guide to
Resin Compatibility

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical compatibility and
performance of Solvent Yellow 157 across a range of thermoplastic resins. The information is
intended to assist researchers and professionals in making informed decisions for their specific
applications, from materials science to drug delivery systems where polymer compatibility is
critical.

Performance Overview and Resin Compatibility

Solvent Yellow 157 is a greenish-yellow solvent dye known for its high heat resistance,
excellent lightfastness, and good migration stability, making it suitable for coloring a variety of
plastics.[1][2][3] Its compatibility extends to several amorphous and crystalline polymers,
including Polystyrene (PS), Polycarbonate (PC), Acrylonitrile Butadiene Styrene (ABS),
Polymethyl Methacrylate (PMMA), and Polyethylene Terephthalate (PET).[1][3][4][5]

The following tables summarize the performance of Solvent Yellow 157 in different resin
systems based on available technical data.
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Table 1: Compatibility and Application

Recommendations
. Compatibility Recommended for
Resin . Not Recommended
Rating Use
PS (Polystyrene) Y¢ (Superior) v
HIPS (High Impact ]
o (Applicable) v
Polystyrene)
ABS (Acrylonitrile ]
] ¥¢ (Superior) v
Butadiene Styrene)
PC (Polycarbonate) Y¢ (Superior) v
PMMA (Polymethyl )
o (Applicable) v
Methacrylate)
PET (Polyethylene ]
Y¢ (Superior) v
Terephthalate)
RPVC (Rigid Polyvinyl A (Not ,
Chloride) Recommended)
. A (Not
PAG6 (Polyamide 6) v
Recommended)
SAN (Styrene ]
o o (Applicable) v
Acrylonitrile)
AS (Acrylonitrile ]
o (Applicable) v

Styrene)

Source: Compiled from multiple technical data sheets.[1][2] The rating system is based on

manufacturer recommendations where 'v¢' denotes superior compatibility, ‘o' indicates the

product is applicable, and 'A’ signifies it is not recommended.

Table 2: Comparative Performance Data
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Property PS ABS PC PET
Heat Resistance
. 300 300 300 300
4
Lightfastness
(Blue Wool 7-8 7 7 7
Scale)
Migration

] Good Good Good Good
Resistance
Melting Point

0 \multicolumn{4H{c }323}

Density (g/cm?3) \multicolumn{4{c H{1.42-1.64}

Source: Data compiled from various technical specifications.[1][2][4][6][7][8] Note that
lightfastness is most frequently reported for Polystyrene; the values for other resins are based
on general performance claims and may vary based on specific processing conditions and
formulations.

Representative Experimental Protocols

The following are representative methodologies for key experiments to determine the
compatibility and performance of Solvent Yellow 157 in different resins. These protocols are
based on established industry standards.

Heat Stability Testing

Objective: To determine the maximum temperature at which Solvent Yellow 157 remains
color-stable in a given resin during processing.

Methodology (Adapted from ASTM D3045):

o Sample Preparation: Prepare a masterbatch by dispersing a known concentration of Solvent
Yellow 157 (e.g., 0.1%) into the resin powder.
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Processing: Extrude or injection mold the colored resin at a range of increasing temperatures
(e.g., in 10°C increments from the standard processing temperature up to 320°C).

Analysis: Visually and instrumentally (using a spectrophotometer) compare the color of the
samples processed at different temperatures against a control sample processed at the
optimal, lower temperature.

Determination: The heat stability is the highest temperature at which no significant color
change (AE*ab < 1.5) is observed.

Lightfastness Testing

Objective: To assess the resistance of Solvent Yellow 157 to fading when exposed to light.
Methodology (Adapted from ISO 105-B02 and ASTM D4303):
Sample Preparation: Prepare flat, uniform plaques of the colored resin.

Exposure: Place the samples in a xenon arc weather-ometer, which simulates natural
sunlight. A portion of each sample should be masked to serve as an unexposed control.

Blue Wool Scale: Simultaneously expose a standard Blue Wool Scale (grades 1-8) alongside
the samples.[9][10]

Evaluation: Periodically evaluate the fading of the samples against the fading of the Blue
Wool standards. The lightfastness rating corresponds to the Blue Wool standard that shows
a similar degree of fading.

Migration Resistance Testing

Objective: To determine the tendency of Solvent Yellow 157 to migrate from the colored plastic
to a contacting material.

Methodology (Adapted from ISO 177):

o Sample Preparation: Create a test assembly by placing a disc of the colored plastic in
intimate contact with a white, uncolored disc of a standard polymer (e.g., plasticized PVC).
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¢ Incubation: Place the assembly under a defined pressure (e.g., 1 kg) in an oven at a
specified temperature (e.g., 80°C) for a set duration (e.g., 24 hours).

¢ Analysis: After incubation, separate the discs and visually and instrumentally assess the
white disc for any color transfer. The degree of staining is evaluated using a grayscale.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Heat Stability Testing.
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Caption: Workflow for Lightfastness Testing.
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Caption: Workflow for Migration Resistance Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China Solvent Yellow 157 / CAS 27908-75-4 factory and manufacturers | Precise Color
[precisechem.com]

e 2. China Solvent Yellow 157 factory and manufacturers | Precise Color [precisechem.com]
» 3. specialchem.com [specialchem.com]

e 4. Solvent Yellow 157 (Transparent Dyes Lemon Yellow Hgn) - Keyplast Lemon Yellow and
Solvent Yellow [dimacolor.en.made-in-china.com]

e 5. Solvent Yellow 157 [merickpolymers.com]
e 6. Solvent Yellow 157 | CAS N0.27908-75-4 Manufacturers in India [colorantsgroup.com]
e 7. colorantsgroup.com [colorantsgroup.com]

e 8. Solvent Yellow 157 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1590582?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590582?utm_src=pdf-custom-synthesis
https://www.precisechem.com/solvent-yellow-157-product/
https://www.precisechem.com/solvent-yellow-157-product/
https://www.precisechem.com/solvent-yellow-157-2-product/
https://www.specialchem.com/polymer-additives/product/ningbo-precise-new-material-technology-solvent-yellow-157
https://dimacolor.en.made-in-china.com/product/fXrQbxUMRpkA/China-Solvent-Yellow-157-Transparent-Dyes-Lemon-Yellow-Hgn-.html
https://dimacolor.en.made-in-china.com/product/fXrQbxUMRpkA/China-Solvent-Yellow-157-Transparent-Dyes-Lemon-Yellow-Hgn-.html
https://www.merickpolymers.com/product/880808
https://www.colorantsgroup.com/solvent-yellow-157.php
https://www.colorantsgroup.com/pdf/tds-solvent-yellow-157.pdf
https://rsdcindustries.com/solvent-yellow-157-manufacturer.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 9. Lightfastness - Wikipedia [en.wikipedia.org]
e 10. fyitester.com [fyitester.com]

 To cite this document: BenchChem. [Confirming the chemical compatibility of Solvent Yellow
157 with different resins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590582#confirming-the-chemical-compatibility-of-
solvent-yellow-157-with-different-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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